Cas no 733740-84-6 (trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid)

Technical Introduction: trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid is a cyclopentane derivative featuring a methoxy-substituted benzoyl group at the trans-2 position and a carboxylic acid functionality at the 1-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules or chiral building blocks. Its rigid cyclopentane backbone and polar functional groups enhance stereochemical control in reactions, while the methoxybenzoyl moiety may contribute to electronic modulation in target structures. The carboxylic acid group allows for further derivatization, enabling applications in peptide coupling or metal coordination chemistry. Suitable for research in medicinal chemistry and material science, this compound offers synthetic flexibility and structural specificity.
trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid structure
733740-84-6 structure
Product Name:trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid
CAS No:733740-84-6
MF:C14H16O4
MW:248.274444580078
CID:880234
PubChem ID:24722388
Update Time:2025-05-21

trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-2-(4-methoxybenzoyl)cyclopentane-1-carboxylic acid
    • trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid
    • DTXSID10641327
    • 733740-84-6
    • MFCD01311208
    • TRANS-2-(4-METHOXYBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
    • AKOS016017616
    • MDL: MFCD01311208
    • Inchi: 1S/C14H16O4/c1-18-10-7-5-9(6-8-10)13(15)11-3-2-4-12(11)14(16)17/h5-8,11-12H,2-4H2,1H3,(H,16,17)/t11-,12-/m1/s1
    • InChI Key: SRFOISVYVQZJQU-VXGBXAGGSA-N
    • SMILES: O=C(C1C=CC(=CC=1)OC)[C@@H]1CCC[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 248.10500
  • Monoisotopic Mass: 248.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 451.1±35.0 °C at 760 mmHg
  • Flash Point: 172.5±19.4 °C
  • PSA: 63.60000
  • LogP: 2.37880
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid Security Information

trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid Pricemore >>

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Additional information on trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid

trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic Acid: A Comprehensive Overview

trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid is a compound with the CAS number 733740-84-6, known for its unique chemical structure and potential applications in various fields. This compound belongs to the class of organic acids, specifically cyclopentane carboxylic acids, and features a trans configuration at the cyclopentane ring. The presence of a 4-methoxybenzoyl group adds complexity to its structure, making it a subject of interest in both academic and industrial research.

The molecular structure of trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid is characterized by a cyclopentane ring substituted with a carboxylic acid group at position 1 and a 4-methoxybenzoyl group at position 2. The trans configuration indicates that these substituents are on opposite sides of the ring, which can influence the compound's physical properties and reactivity. The 4-methoxybenzoyl group, derived from 4-methoxybenzoic acid, introduces electron-donating methoxy functionality, potentially affecting the electronic properties of the molecule.

Recent studies have explored the synthesis and characterization of trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid, focusing on its stability, solubility, and reactivity under various conditions. Researchers have employed advanced spectroscopic techniques such as NMR and IR to confirm its structure and analyze its dynamic behavior. These investigations have provided insights into the compound's potential as a building block in organic synthesis or as a precursor for more complex molecules.

In terms of applications, trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid has shown promise in materials science due to its rigid cyclopentane framework and functional groups that can participate in diverse chemical reactions. Its ability to form stable derivatives makes it a valuable component in the development of novel materials with tailored properties. Additionally, its electronic characteristics suggest potential applications in pharmaceuticals or agrochemicals, although further research is needed to validate these possibilities.

From an environmental standpoint, understanding the degradation pathways and ecological impact of trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid is crucial for sustainable use. Recent eco-toxicological studies have assessed its biodegradability under aerobic and anaerobic conditions, providing valuable data for risk assessment and regulatory compliance.

In conclusion, trans-2-(4-Methoxybenzoyl)cyclopentane-1-carboxylic acid (CAS No: 733740-84-6) is a versatile compound with intriguing structural features and promising applications across multiple disciplines. Ongoing research continues to uncover new aspects of its chemistry, ensuring its relevance in both academic and industrial settings.

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